Cas no 353777-77-2 ((2-Methoxybenzyl)(4-methylbenzyl)amine)

• Product Name: (2-Methoxybenzyl)(4-methylbenzyl)amine
• CAS No: 353777-77-2
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 1085562
• PubChem ID: 792695
• Update Time: 2025-08-05

(2-Methoxybenzyl)(4-methylbenzyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxybenzyl)-1-(p-tolyl)methanamine
• N-[(2-methoxyphenyl)methyl]-1-(4-methylphenyl)methanamine
• (2-Methoxy-benzyl)-(4-methyl-benzyl)-amine
• AC1LGCZT
• AG-F-22414
• CTK4H4412
• MolPort-000-942-619
• Oprea1_325103
• Oprea1_860575
• STK145906
• Cambridge id 5537721
• AKOS000229880
• CHEMBRDG-BB 5537721
• 1-(2-methoxyphenyl)-N-(4-methylbenzyl)methanamine
• AB00087955-01
• CHEMBL1623539
• (2-METHOXYBENZYL)(4-METHYLBENZYL)AMINE
• 353777-77-2
• DTXSID30355156
• (2-Methoxybenzyl)(4-methylbenzyl)amine

• MDL： MFCD00981016
• Inchi： 1S/C16H19NO/c1-13-7-9-14(10-8-13)11-17-12-15-5-3-4-6-16(15)18-2/h3-10,17H,11-12H2,1-2H3
• InChI Key： OQJJHOINEPRSJL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 241.14700
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 352.6°C at 760 mmHg
• Flash Point: 148.7°C
• Refractive Index: 1.563
• PSA: 21.26000
• LogP: 3.68430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-Methoxybenzyl)(4-methylbenzyl)amine

Introduction to (2-Methoxybenzyl)(4-methylbenzyl)amine (CAS No. 353777-77-2)

(2-Methoxybenzyl)(4-methylbenzyl)amine, also known by its CAS number 353777-77-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in enhancing the properties of polymeric materials, particularly in terms of thermal stability and mechanical strength.

The molecular structure of (2-Methoxybenzyl)(4-methylbenzyl)amine consists of two aromatic rings connected by an amine group. The presence of the methoxy group (-OCH3) on the benzene ring introduces electron-donating properties, which can influence the compound's reactivity and stability. Similarly, the methyl group (-CH3) on the other benzene ring adds to the compound's hydrophobicity, making it suitable for applications in both organic and aqueous environments.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic routes, including nucleophilic substitution and coupling reactions, to optimize its production efficiency. The use of transition metal catalysts has been shown to significantly enhance the reaction yield and purity of (2-Methoxybenzyl)(4-methylbenzyl)amine, making it more viable for large-scale industrial applications.

In terms of applications, (2-Methoxybenzyl)(4-methylbenzyl)amine has been utilized as a precursor in the synthesis of advanced polymers. Its ability to form strong intermolecular hydrogen bonds has been leveraged to create high-performance materials with improved thermal resistance and mechanical durability. Additionally, this compound has shown promise in drug delivery systems, where its biocompatibility and controlled release properties are highly valued.

The environmental impact of (2-Methoxybenzyl)(4-methylbenzyl)amine has also been a topic of recent studies. Researchers have investigated its biodegradability and toxicity levels under various conditions. Preliminary findings suggest that the compound exhibits low toxicity towards aquatic organisms, which is a positive indicator for its safe use in industrial and biomedical applications.

In conclusion, (2-Methoxybenzyl)(4-methylbenzyl)amine (CAS No. 353777-77-2) is a versatile compound with a wide range of potential applications. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in modern chemistry and materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.